Cas no 87401-57-8 (1H-Isoindole, 2-ethyloctahydro-)

• Product Name: 1H-Isoindole, 2-ethyloctahydro-
• CAS No: 87401-57-8
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 656700
• PubChem ID: 14761802
• Update Time: 2025-04-19

1H-Isoindole, 2-ethyloctahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole, 2-ethyloctahydro-
• 2-ethyl-1,3,3a,4,5,6,7,7a-octahydroisoindole
• 87401-57-8
• SCHEMBL8369908
• DTXSID00563721
• N-ethyloctahydroisoindole
• 2-Ethyloctahydro-1H-isoindole

• Inchi： 1S/C10H19N/c1-2-11-7-9-5-3-4-6-10(9)8-11/h9-10H,2-8H2,1H3
• InChI Key： ITHSVKJVEIEVPC-UHFFFAOYSA-N
• SMILES： N1(CC)CC2CCCCC2C1

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles